Butadiene monoxide Butadiene monoxide 1,2-epoxy-3-butene is a clear light yellow liquid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 930-22-3
VCID: VC0146094
InChI: InChI=1S/C4H6O/c1-2-4-3-5-4/h2,4H,1,3H2
SMILES: C=CC1CO1
Molecular Formula: C4H6O
Molecular Weight: 70.09 g/mol

Butadiene monoxide

CAS No.: 930-22-3

Reference Standards

VCID: VC0146094

Molecular Formula: C4H6O

Molecular Weight: 70.09 g/mol

Butadiene monoxide - 930-22-3

CAS No. 930-22-3
Product Name Butadiene monoxide
Molecular Formula C4H6O
Molecular Weight 70.09 g/mol
IUPAC Name 2-ethenyloxirane
Standard InChI InChI=1S/C4H6O/c1-2-4-3-5-4/h2,4H,1,3H2
Standard InChIKey GXBYFVGCMPJVJX-UHFFFAOYSA-N
Impurities May contain up to 3% methylene chloride.
SMILES C=CC1CO1
Canonical SMILES C=CC1CO1
Boiling Point 149 to 151 °F at 760 mm Hg (NTP, 1992)
68.0 °C
68 °C
Colorform Liquid
Density 0.87 (NTP, 1992)
0.9006 g/cu cm @ 25 °C
Flash Point -50 °F (NTP, 1992)
BELOW -50 °C (BELOW -58 °F) (CLOSED CUP)
Melting Point -211 °F (NTP, 1992)
-135.0 °C
-135 deg
Physical Description 1,2-epoxy-3-butene is a clear light yellow liquid. (NTP, 1992)
Description 1,2-epoxy-3-butene is a clear light yellow liquid. (NTP, 1992)
Solubility 10 to 50 mg/mL at 70° F (NTP, 1992)
Soluble in ethanol, ethyl ether, benzene, and organic solvents
Synonyms 1,2-EB
1,2-epoxybutene
1,2-epoxybutene-3
3,4-epoxy-1-butene
butadiene monoepoxide
butadiene monoxide
butadiene oxide
butadienemonoepoxide
homopolymer of 3,4-epoxy-1-butene
oxirane, ethenyl-
vinyl oxirane
Vapor Density 2.41 (NTP, 1992) (Relative to Air)
2.4 (AIR= 1)
PubChem Compound 13586
Last Modified Nov 11 2021
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